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Compound of Interest

Compound Name: Phosdrin

Cat. No.: B033356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Phosdrin, the trade name for the organophosphate insecticide mevinphos, is a potent, non-

systemic insecticide and acaricide. Its high acute toxicity and rapid action have made it a

subject of significant research in toxicology and pharmacology. This guide provides a

comprehensive comparison of Phosdrin's toxicity across various species, supported by

experimental data. It also details the experimental protocols for toxicity assessment and

visualizes the underlying biochemical pathways of its action.

Species-Specific Acute Toxicity of Phosdrin
The acute toxicity of Phosdrin varies significantly among different species. The following tables

summarize the median lethal dose (LD50) and median lethal concentration (LC50) values for a

range of organisms. A lower LD50 or LC50 value indicates higher toxicity.

Mammalian Species
Route of

Administration
LD50 (mg/kg) Reference

Rat Oral 3 - 12 [1]

Rat Dermal 4.2 [1]

Mouse Oral 4 - 18 [1]

Mouse Dermal 40 [1]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b033356?utm_src=pdf-interest
https://www.benchchem.com/product/b033356?utm_src=pdf-body
https://www.benchchem.com/product/b033356?utm_src=pdf-body
https://www.benchchem.com/product/b033356?utm_src=pdf-body
https://www.benchchem.com/product/b033356?utm_src=pdf-body
http://extoxnet.orst.edu/pips/mevinpho.htm
http://extoxnet.orst.edu/pips/mevinpho.htm
http://extoxnet.orst.edu/pips/mevinpho.htm
http://extoxnet.orst.edu/pips/mevinpho.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avian Species
Route of

Administration
LD50 (mg/kg) Reference

Chicken Oral 7.52 [1]

Wild Birds Oral 3 [1]

Mallard (female) Oral 4.63 [1]

Pheasant (male) Oral 1.37 [1]

Grouse (male) Oral 0.75 - 1.50 [1]

Duck Dermal 11 [1]

Aquatic Species Exposure Duration LC50 Reference

Rainbow Trout 96 hours 0.012 mg/L [1]

Bluegill Sunfish 96 hours 0.022 mg/L [1]

Insect Species
Route of

Administration
LD50 (µ g/bee ) Reference

Honey Bee (Apis

mellifera)
Contact 0.070 [2]

Honey Bee (Apis

mellifera)
Oral 0.027 [2]

Experimental Protocols
The determination of LD50 and LC50 values is crucial for assessing the acute toxicity of

substances like Phosdrin. The following are generalized protocols for oral LD50 and aquatic

LC50 testing, based on established guidelines.

Acute Oral Toxicity (LD50) Test
This protocol is a summary of methods used to determine the median lethal dose of a

substance when administered orally.
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1. Test Animals: Healthy, young adult laboratory rats (e.g., Wistar or Sprague-Dawley strains)

are commonly used. Animals are acclimatized to laboratory conditions for at least five days

before the study.

2. Housing and Feeding: Animals are housed in individual cages with controlled temperature,

humidity, and a 12-hour light/dark cycle. They have access to standard laboratory diet and

water ad libitum, though fasting is typically required before dosing.

3. Dose Preparation and Administration: Phosdrin is dissolved in a suitable vehicle (e.g., corn

oil or water). A range of dose levels is prepared. A single dose is administered to each animal

via oral gavage. A control group receives only the vehicle.

4. Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., tremors,

convulsions, salivation), and changes in body weight at regular intervals for at least 14 days.

5. Data Analysis: The LD50 value, with its 95% confidence limits, is calculated using

appropriate statistical methods, such as probit analysis.

Aquatic Toxicity (LC50) Test
This protocol outlines the general procedure for determining the median lethal concentration of

a substance in an aquatic environment.

1. Test Organisms: A standard fish species, such as rainbow trout (Oncorhynchus mykiss) or

bluegill sunfish (Lepomis macrochirus), is used. The fish are held in quarantine and acclimated

to the test water conditions.

2. Test Conditions: The test is conducted in glass aquaria with controlled water temperature,

pH, dissolved oxygen, and photoperiod.

3. Test Concentrations: A series of test concentrations of Phosdrin in water are prepared,

along with a control group with no added toxicant.

4. Exposure: A specified number of fish are randomly assigned to each test concentration and

the control. The exposure period is typically 96 hours.
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5. Observations: The number of dead fish in each tank is recorded at 24, 48, 72, and 96 hours.

Any abnormal behavior is also noted.

6. Data Analysis: The LC50 value and its 95% confidence limits are calculated for each

observation period using statistical methods like the probit or moving average method.

Mechanism of Action: Acetylcholinesterase
Inhibition
The primary mechanism of Phosdrin's toxicity is the inhibition of the enzyme

acetylcholinesterase (AChE).[3] AChE is critical for the proper functioning of the nervous

system, where it breaks down the neurotransmitter acetylcholine (ACh). The inhibition of AChE

leads to an accumulation of ACh in the synaptic cleft, resulting in continuous stimulation of

cholinergic receptors and subsequent toxic effects.[4]

The following diagram illustrates the experimental workflow for determining the LD50 of a

pesticide.
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Workflow for LD50 Determination.

The signaling pathway below details the molecular mechanism of acetylcholinesterase

inhibition by Phosdrin.
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Mechanism of Acetylcholinesterase Inhibition by Phosdrin.

Conclusion
The data presented in this guide highlight the high acute toxicity of Phosdrin across a wide

range of species, with particularly low LD50 and LC50 values observed in birds, fish, and

insects. The mechanism of action, through the irreversible inhibition of acetylcholinesterase,

leads to a cascade of toxic effects stemming from the overstimulation of the nervous system.

This comparative analysis underscores the broad-spectrum and potent nature of Phosdrin,

providing valuable toxicological data for researchers and professionals in related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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